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Haploside C comparative bioactivity studies

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Haploside C

CAS No.: 108279-04-5

Cat. No.: S3026230

Identified Information on Haploside C

Here is a summary of the key details found in the search results:

Aspect Details

Source Identified in the fruit of Citrus aurantium L. (bitter orange) [1].

Identification Isolated via bioactivity-guided fractionation and identified using UHPLC-Q-TOF/MS
Method (Ultra-High Performance Liquid Chromatography-Quadrupole Time-of-Flight Mass

Spectrometry) [1].

Potential The extract it was found in showed anti-proliferative activity against colorectal
Bioactivity cancer cells (HCT116) and inhibited Wnt signaling, a key pathway in cancer [1].
Comparative Not available in the search results. No quantitative data on efficacy, potency (e.g.,
Data IC50), or direct comparisons with other compounds were found.

Experimental Workflow for Bioactivity-Guided Isolation

The study that discovered Haploside C followed a standard methodology for identifying bioactive plant
compounds. The workflow below outlines the general process, which in this specific case led to the

identification of Hapleside C in a fraction with anti-colorectal cancer activity [1].
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Start: Plant Material
(Citrus aurantium L. fruit)

l

A. Extraction
(Solvent: water/ethanol, 60°C, ultrasound)

:

B. Crude Extract
(Freeze-dried powder)

'

C. Fractionation
(Macroporous resin column, ethanol elution)

y

D. Bioactivity Screening
(e.g., Cell proliferation, Wnt signaling assays)

:

E. Active Fraction Identification
(40% ethanol eluant found active)

'

F. Compound Identification
(UHPLC-Q-TOF/MS analysis)

:

End: Identification of
Haploside C and other compounds

Click to download full resolution via product page

Suggestions for Further Research
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To gather the comparative data you need, I suggest the following steps:

e Conduct a Targeted Literature Review: Perform a deep dive into specialized scientific databases
like PubMed, Scopus, or SciFinder using specific search queries such as "Haploside C bioactivity,"
"Haploside C AND anticancer," or "Haploside C mechanism of action.”

¢ Explore Broader Compound Classes: Investigate the bioactivity of structurally similar compounds,
as they may share mechanisms of action and have more extensively published comparative data.

¢ Utilize Bioactivity Prediction Tools: Consider using advanced Al prediction platforms, similar to the
"ActFound" model mentioned in one search result, to generate hypothetical bioactivity profiles for
Haploside C against various biological targets [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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